Cas no 2138290-86-3 (1,2-Piperidinedicarboxylic acid, 2-(methoxymethyl)-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester)

• Product Name: 1,2-Piperidinedicarboxylic acid, 2-(methoxymethyl)-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester
• CAS No: 2138290-86-3
• MF: C₁₄H₂₄ClNO₅
• MW: 321.797063827515
• CID: 5260841
• Update Time: 2025-05-25

1,2-Piperidinedicarboxylic acid, 2-(methoxymethyl)-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Piperidinedicarboxylic acid, 2-(methoxymethyl)-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C14H24ClNO5/c1-13(2,3)21-12(18)16-8-6-5-7-14(16,9-19-4)11(17)20-10-15/h5-10H2,1-4H3
• InChI Key： HEXSNKKXCISQTM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCCC1(COC)C(OCCl)=O

Additional information on 1,2-Piperidinedicarboxylic acid, 2-(methoxymethyl)-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester

1,2-Piperidinedicarboxylic Acid Derivatives: A Comprehensive Overview

The compound with CAS No. 2138290-86-3, known as 1,2-piperidinedicarboxylic acid, 2-(methoxymethyl)-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which have garnered substantial attention due to their diverse applications in drug design and material science.

Piperidine derivatives are cyclic amines with a six-membered ring structure containing one nitrogen atom. The presence of carboxylic acid groups in the molecule enhances its versatility, allowing for various functionalization possibilities. The ester group in this compound further modulates its chemical reactivity and solubility properties, making it an ideal candidate for further chemical modifications.

Recent studies have highlighted the potential of piperidinedicarboxylic acid derivatives in drug delivery systems. Researchers have explored the use of these compounds as carriers for hydrophobic drugs due to their ability to form stable nanoparticles. The ester functionality in this compound can be exploited for controlled drug release mechanisms, which is a critical aspect in modern pharmacotherapy.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and esterification reactions. The introduction of methoxymethyl and chloromethyl groups at the 2-position of the piperidine ring introduces steric hindrance and electronic effects that can influence the molecule's interactions with biological systems. These substituents also provide handles for further chemical transformations, enabling the creation of more complex structures.

In terms of applications, 1,2-piperidinedicarboxylic acid derivatives have shown promise in the development of peptide-based therapeutics. The carboxylic acid groups can serve as attachment points for amino acids or other bioactive molecules, facilitating the construction of larger biomolecules with tailored functionalities.

Moreover, this compound has been investigated for its potential role in polymer chemistry. The ability to form cross-linked networks through esterification reactions makes it a valuable building block for creating advanced materials with tunable mechanical properties.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Quantum mechanical calculations have revealed that the ester group significantly influences the electronic distribution of the molecule, which could be leveraged for designing more efficient catalysts or sensors.

In conclusion, 1,2-piperidinedicarboxylic acid derivatives represent a versatile class of compounds with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new potentials for these molecules, underscoring their importance in contemporary chemical science.